![molecular formula C17H22N2O3S B2755068 N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide CAS No. 868369-61-3](/img/structure/B2755068.png)
N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide, also known as DMBC, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. DMBC is a benzothiazole derivative that has shown promising results in scientific research, particularly in the areas of cancer treatment and bioimaging.
Scientific Research Applications
Synthesis and Structural Characterization
Research has been conducted on the synthesis and biological evaluation of benzothiazole derivatives, emphasizing their potential as potent antitumor agents. For instance, benzothiazole derivatives have been synthesized and evaluated for their selective cytotoxicity against tumorigenic cell lines, demonstrating significant inhibitory effects on tumor growth in vivo (Yoshida et al., 2005). This highlights the compound's relevance in medicinal chemistry, particularly in the development of new therapeutic agents.
Antimicrobial and Anti-inflammatory Applications
Some benzothiazole derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. These compounds have shown promise as antimicrobial agents against a variety of Gram-positive and Gram-negative bacteria, as well as antifungal activity against several fungal strains. This suggests their potential application in developing new antimicrobial and anti-inflammatory drugs (Ghorab et al., 2017).
Molecular Design and Photophysical Properties
The design and development of benzothiazole-based organic sensitizers for applications in dye-sensitized solar cells (DSSCs) demonstrate the versatility of these compounds. By functionalizing benzothiazole units, researchers have been able to observe intense and wider absorption bands in the red/NIR wavelength region, indicating their utility in harvesting solar energy (Kim et al., 2010). This research opens pathways for the use of such compounds in renewable energy technologies.
Chemosensors for Cyanide Anions
Benzothiazole derivatives have also been explored as chemosensors for detecting cyanide anions. These compounds can undergo specific reactions with cyanide, leading to observable color or fluorescence changes. This property makes them useful for environmental monitoring and the detection of hazardous substances (Wang et al., 2015).
Properties
IUPAC Name |
N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3S/c1-19-14-12(21-2)9-10-13(22-3)15(14)23-17(19)18-16(20)11-7-5-4-6-8-11/h9-11H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXBQJBHESGDMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2SC1=NC(=O)C3CCCCC3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24814981 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.